Cas no 42786-06-1 (4-ethyl-4H-1,2,4-triazol-3-amine)

• Product Name: 4-ethyl-4H-1,2,4-triazol-3-amine
• CAS No: 42786-06-1
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD16851641
• CID: 334168
• PubChem ID: 142620
• Update Time: 2025-04-19

4-ethyl-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-3-amine,4-ethyl-
• 4H-1,2,4-Triazole, 3-amino-4-ethyl-
• 4-ethyl-1,2,4-triazol-3-amine
• 4-Ethyl-4H-1,2,4-triazol-3-amine
• 4-Ethyl-4H-1,2,4-triazol-3-ylamine #
• AKOS011989748
• 3-amino-4-ethyl-1,2,4-triazole
• EN300-205067
• 4-Ethyl-4H-1,2,4-triazol-3-ylamine
• 42786-06-1
• 4H-1,2,4-Triazol-3-amine, 4-ethyl-
• 4-Ethyl-4H-1,2,4-triazole-3-amine
• SCHEMBL16401247
• DTXSID7075349
• 4-ethyl-4H-1,2,4-triazol-3-amine

• MDL： MFCD16851641
• Inchi： 1S/C4H8N4/c1-2-8-3-6-7-4(8)5/h3H,2H2,1H3,(H2,5,7)
• InChI Key： OTXAZICPXWFRME-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1N)CC

Computed Properties

• Exact Mass: 112.07504
• Monoisotopic Mass: 112.074896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: -0.6

Experimental Properties

• Density: 1.33
• Boiling Point: 281.2°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.637
• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles